Cas no 127941-81-5 (1-Oxa-7-azaspiro[4.4]non-2-ene-4,6-dione,8-benzoyl-2-[(2S,3R)-3-(1Z)-1-buten-1-yl-2-oxiranyl]-9-hydroxy-8-methoxy-3-methyl-,(5S,8S,9R)-)

• Product name: 1-Oxa-7-azaspiro[4.4]non-2-ene-4,6-dione,8-benzoyl-2-[(2S,3R)-3-(1Z)-1-buten-1-yl-2-oxiranyl]-9-hydroxy-8-methoxy-3-methyl-,(5S,8S,9R)-
• CAS No: 127941-81-5
• MF: C₂₂H₂₃NO₇
• MW: 413.420526742935
• CID: 200043
• PubChem ID: 6438524

1-Oxa-7-azaspiro[4.4]non-2-ene-4,6-dione,8-benzoyl-2-[(2S,3R)-3-(1Z)-1-buten-1-yl-2-oxiranyl]-9-hydroxy-8-methoxy-3-methyl-,(5S,8S,9R)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-7-azaspiro[4.4]non-2-ene-4,6-dione,8-benzoyl-2-[(2S,3R)-3-(1Z)-1-buten-1-yl-2-oxiranyl]-9-hydroxy-8-methoxy-3-methyl-,(5S,8S,9R)-
• 1-Oxa-7-azaspiro[4.4]non-2-ene-4,6-dione,8-benzoyl-2-[(2S,3R)-3-(1Z)-1-buten-1-yl-2-oxiranyl]-...
• 1-Oxa-7-azaspiro[4.4]non-2-ene-4,6-dione,8-benzoyl-2-[(2S,3R)-3-(1Z)-1-buten-1-yl-2-oxiranyl]-9-hydroxy-8-methoxy-3-methyl-,(
• 8-benzoyl-2-[3-[(E)-but-1-enyl]oxiran-2-yl]-9-hydroxy-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione
• Synerazol
• (+)-synerazol
• 1-Oxa-7-azaspiro(4.4)non-2-ene-4,6-dione, 8-benzoyl-2-(3-(1-butenyl)oxiranyl)-9-hydroxy-8-methoxy-3-methyl-
• 2-benzoyl-8-[3-[(E)-but-1-enyl]oxiran-2-yl]-1-hydroxy-2-methoxy-7-methyl-9-oxa-3-azaspiro[4.4]non-7-ene-4,6-dione
• AC1O5PTA
• LS-98636
• 8-Benzoyl-2-[(3Z)-1,2-epoxy-3-hexen-1-yl]-9-hydroxy-8-methoxy-3-methyl-7-aza-1-oxaspiro[4.4]nonan-2-ene-4,6-dione
• 127941-81-5

• Inchi： InChI=1S/C22H23NO7/c1-4-5-11-14-16(29-14)15-12(2)17(24)21(30-15)19(26)22(28-3,23-20(21)27)18(25)13-9-7-6-8-10-13/h5-11,14,16,19,26H,4H2,1-3H3,(H,23,27)/b11-5+
• InChI Key： UCUHTBUWKCQZNJ-VZUCSPMQSA-N
• SMILES： CC/C=C/C1OC1C1=C(C)C(=O)C2(C(=O)NC(OC)(C(C3C=CC=CC=3)=O)C2O)O1

Computed Properties

• Exact Mass: 413.147452
• Monoisotopic Mass: 413.147452
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 115
• Surface Charge: 0
• XLogP3: 1.5

Experimental Properties

• Density: 1.38
• Boiling Point: 684.8°Cat760mmHg
• Flash Point: 367.9°C
• Refractive Index: 1.62
• PSA: 117.95000
• LogP: 1.32430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones